Cas no 13877-56-0 (1H-Pyrazolo[4,3-d]pyrimidin-7-amine)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidin-7-amine
• CAS No: 13877-56-0
• MF: C₅H₅N₅
• MW: 135.126699209213
• MDL: MFCD18809834
• CID: 165399
• PubChem ID: 96600
• Update Time: 2025-09-28

1H-Pyrazolo[4,3-d]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidin-7-amine
• 7-AMINO-1H-PYRAZOLO(4,3-D)PYRIMIDINE
• 1H-Pyrazolo[4,3-d]pyrimidine, 7-amino-
• 7-Aminopyrazolo[4,3-d]-pyrimidine
• NSC81390
• 7-aminopyrazolo(4,3-d)pyrimidine
• 1H-Pyrazolo[4,3-d]pyrimidin-7-ylamine
• 1H-Pyrazolo[4,3-d]pyrimidin-7-amine (9CI)
• 1H-Pyrazolo(4,3-D)pyrimidine, 7-amino- (8ci)
• AS-51348
• 13877-56-0
• 7-aminopyrazolopyrimidine
• NSC 81390
• 2h-pyrazolo[4,3-d]pyrimidin-7-amine
• DTXSID20160776
• A886187
• 1H-Pyrazolo[4, 7-amino-
• AKOS006337479
• 1H-Pyrazolo(4,3-d)pyrimidine, 7-amino-
• 72583-38-1
• CS-0054172
• EN300-7286400
• 1H-Pyrazolo(4,3-d)pyrimidin-7-amine
• 7-Aminopyrazolo(4,3-d)-pyrimidine
• NSC-81390
• SCHEMBL397509
• P12461
• MFCD18809834
• 1H-Pyrazolo(4,3-d)pyrimidin-7-amine (9CI)
• pyrazolo[4,3-d]pyrimidine, 7-amino-
• DTXCID9083267
• DB-345771
• DB-261142

• MDL： MFCD18809834
• Inchi： 1S/C5H5N5/c6-5-4-3(1-9-10-4)7-2-8-5/h1-2H,(H,9,10)(H2,6,7,8)
• InChI Key： MPDXYVOXVJOKIN-UHFFFAOYSA-N
• SMILES： N1C2C(N)=NC=NC=2C=N1

Computed Properties

• Exact Mass: 135.05465
• Monoisotopic Mass: 135.054495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5
• XLogP3: -0.4

Experimental Properties

• Density: 1.612
• Boiling Point: 431.1°Cat760mmHg
• Flash Point: 244.4°C
• Refractive Index: 1.837
• PSA: 80.48